Cas no 775527-39-4 (N-(piperidin-4-yl)ethane-1-sulfonamide)

• Product Name: N-(piperidin-4-yl)ethane-1-sulfonamide
• CAS No: 775527-39-4
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 5224905
• Update Time: 2026-03-07

N-(piperidin-4-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(piperidin-4-yl)ethane-1-sulfonamide

• Inchi： 1S/C7H16N2O2S/c1-2-12(10,11)9-7-3-5-8-6-4-7/h7-9H,2-6H2,1H3
• InChI Key： UXYJYTYMDZTSNI-UHFFFAOYSA-N
• SMILES： C(S(NC1CCNCC1)(=O)=O)C

Additional information on N-(piperidin-4-yl)ethane-1-sulfonamide

N-(piperidin-4-yl)ethane-1-sulfonamide (CAS No. 775527-39-4): A Comprehensive Overview

N-(piperidin-4-yl)ethane-1-sulfonamide (CAS No. 775527-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a piperidine ring with an ethanesulfonamide moiety. Its chemical formula and molecular weight make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's piperidine-4-yl group contributes to its versatility, allowing it to participate in a wide range of chemical reactions. Researchers have explored its potential in drug discovery and medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. Its sulfonamide functionality enhances its ability to form hydrogen bonds, making it particularly interesting for protein-ligand interactions studies.

Recent trends in AI-assisted drug discovery have brought renewed focus to compounds like N-(piperidin-4-yl)ethane-1-sulfonamide. Machine learning algorithms analyzing chemical space exploration frequently identify this scaffold as having favorable pharmacokinetic properties. Many researchers are investigating its potential as a privileged structure in fragment-based drug design.

The synthesis of 775527-39-4 typically involves the reaction of 4-aminopiperidine with ethanesulfonyl chloride under controlled conditions. This process requires careful optimization to achieve high yields and purity, which is crucial for its applications in high-throughput screening and combinatorial chemistry. The compound's solubility profile and stability characteristics make it suitable for various experimental conditions.

In the context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for N-(piperidin-4-yl)ethane-1-sulfonamide. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production. These efforts align with the pharmaceutical industry's push toward sustainable drug development practices.

The compound's physicochemical properties have been extensively studied, with particular attention to its pKa values, partition coefficients, and conformational flexibility. These characteristics influence its membrane permeability and biological activity, making it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Computational chemists frequently use this molecule as a test case for molecular dynamics simulations.

Market analysis shows steady demand for 775527-39-4 among contract research organizations and academic laboratories. The compound's price and availability fluctuate based on raw material supply chains and manufacturing capacity. Recent advancements in continuous flow chemistry have the potential to improve both the economics and scalability of its production.

From a regulatory perspective, N-(piperidin-4-yl)ethane-1-sulfonamide is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers must consult local regulations regarding its handling and disposal. The compound's safety data sheet provides comprehensive information about proper storage conditions and personal protective equipment requirements.

The future outlook for CAS 775527-39-4 appears promising, with emerging applications in proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its structural features make it particularly suitable for creating bifunctional molecules in targeted protein degradation strategies. These cutting-edge applications position the compound at the forefront of innovative therapeutic modalities.

For researchers seeking high-purity N-(piperidin-4-yl)ethane-1-sulfonamide, several reputable suppliers offer the compound with comprehensive analytical certificates. Quality parameters typically include HPLC purity, residual solvent content, and structural confirmation by NMR and mass spectrometry. The growing availability of custom synthesis services has made this building block more accessible to the scientific community.

In conclusion, 775527-39-4 represents an important chemical building block with diverse applications in modern drug discovery. Its unique combination of structural features continues to inspire novel research directions in medicinal chemistry and chemical biology. As synthetic methodologies advance and new biological targets emerge, the significance of this compound is likely to grow in both academic and industrial settings.